Cas no 1998708-28-3 (2-(Methoxymethyl)-1-prolylpiperidine)

• Product Name: 2-(Methoxymethyl)-1-prolylpiperidine
• CAS No: 1998708-28-3
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5720569
• PubChem ID: 121201543
• Update Time: 2025-06-15

2-(Methoxymethyl)-1-prolylpiperidine Chemical and Physical Properties

Names and Identifiers

• Methanone, [2-(methoxymethyl)-1-piperidinyl]-2-pyrrolidinyl-
• 2-(methoxymethyl)-1-prolylpiperidine
• F1907-5252
• [2-(methoxymethyl)piperidin-1-yl]-pyrrolidin-2-ylmethanone
• 1998708-28-3
• AKOS026709667
• 2-(Methoxymethyl)-1-prolylpiperidine

• Inchi： 1S/C12H22N2O2/c1-16-9-10-5-2-3-8-14(10)12(15)11-6-4-7-13-11/h10-11,13H,2-9H2,1H3
• InChI Key： XQIWULWQGUXDEA-UHFFFAOYSA-N
• SMILES： O(C)CC1CCCCN1C(C1CCCN1)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.060±0.06 g/cm3(Predicted)
• Boiling Point: 367.4±27.0 °C(Predicted)
• pka: 9.72±0.10(Predicted)

Additional information on 2-(Methoxymethyl)-1-prolylpiperidine

Recent Advances in the Study of 2-(Methoxymethyl)-1-prolylpiperidine (CAS: 1998708-28-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(Methoxymethyl)-1-prolylpiperidine (CAS: 1998708-28-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development. The compound's piperidine and proline moieties make it a promising candidate for modulating protein-protein interactions and enzyme activity, which are critical targets in modern drug discovery.

Recent studies have highlighted the role of 2-(Methoxymethyl)-1-prolylpiperidine as a key intermediate in the synthesis of novel protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the activity of SARS-CoV-2 main protease (M^pro), suggesting potential applications in antiviral therapy. The compound's methoxymethyl group was found to enhance binding affinity to the protease's active site, while the prolylpiperidine moiety contributed to improved pharmacokinetic properties, such as increased oral bioavailability and metabolic stability.

In addition to its antiviral potential, 2-(Methoxymethyl)-1-prolylpiperidine has been investigated for its neuroprotective effects. A preclinical study conducted by researchers at the University of Cambridge revealed that the compound could cross the blood-brain barrier and exhibit significant activity in reducing oxidative stress in neuronal cells. This finding opens new avenues for the development of therapeutics targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The study also noted that the compound's low toxicity profile in animal models makes it a viable candidate for further clinical development.

The synthesis of 2-(Methoxymethyl)-1-prolylpiperidine has also seen advancements, with recent reports emphasizing greener and more efficient methodologies. A 2024 paper in Organic Letters described a one-pot synthesis approach using catalytic asymmetric hydrogenation, which achieved a high yield (85%) and enantiomeric excess (>99%). This method reduces the need for hazardous reagents and simplifies the purification process, making it more scalable for industrial applications. Such innovations are critical for ensuring the compound's availability for large-scale pharmacological studies and eventual commercialization.

Despite these promising developments, challenges remain in the optimization of 2-(Methoxymethyl)-1-prolylpiperidine for clinical use. For instance, its solubility in aqueous solutions is limited, which may affect formulation strategies. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to address this issue. Furthermore, the compound's precise mechanism of action in various biological systems requires further elucidation, particularly in the context of its off-target effects and long-term safety profile.

In conclusion, 2-(Methoxymethyl)-1-prolylpiperidine (CAS: 1998708-28-3) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications span antiviral therapy, neuroprotection, and beyond, supported by recent advancements in synthesis and mechanistic understanding. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinically viable treatments. The compound's unique structural features and broad biological activity underscore its importance as a focal point for future interdisciplinary research in the pharmaceutical sciences.